molecular formula C3H11NSi B8288658 3-Silylpropan-1-amine

3-Silylpropan-1-amine

Cat. No.: B8288658
M. Wt: 89.21 g/mol
InChI Key: WWBITQUCWSFVNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Silylpropan-1-amine is an organosilicon compound characterized by a propylamine backbone with a silyl group (-SiR₃) attached at the third carbon. This compound is primarily utilized as a core structure in synthesizing star-shaped polymers, such as poly(dimethylsiloxane) (PDMS) 3-arm star polymers . Its molecular architecture enables controlled polymer branching, contributing to applications in materials science, coatings, and biomedical engineering. Commercial variants (e.g., Product ID: P3944-3DMSSiNH2) exhibit a narrow molecular weight distribution (Mw/Mn = 1.1) and are priced between $300–$1800 per gram depending on scale .

Properties

Molecular Formula

C3H11NSi

Molecular Weight

89.21 g/mol

IUPAC Name

3-silylpropan-1-amine

InChI

InChI=1S/C3H11NSi/c4-2-1-3-5/h1-4H2,5H3

InChI Key

WWBITQUCWSFVNB-UHFFFAOYSA-N

Canonical SMILES

C(CN)C[SiH3]

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Trends

  • Polymer Science : 3-Silylpropan-1-amine’s role in PDMS star polymers is unmatched due to its balanced reactivity and branching efficiency . Alternatives like trisiloxane-linked amines (CAS 106214-84-0) are niche due to synthetic complexity .
  • Safety : Silyl-substituted amines generally exhibit lower toxicity compared to aziridine or aromatic analogs (e.g., 1-(3-fluoro-4-methylphenyl)-3-phenylpropan-1-amine) .
  • Synthetic Flexibility : Adamantyl and cyclohexyl derivatives are preferred in drug discovery, while silyl variants dominate materials science .

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